Cas no 145621-08-5 (6H-Purin-6-one,2-amino-9-[(1,3-dihydroxypropoxy)methyl]-1,9-dihydro-)

• Product Name: 6H-Purin-6-one,2-amino-9-[(1,3-dihydroxypropoxy)methyl]-1,9-dihydro-
• CAS No: 145621-08-5
• MF: C₉H₁₃N₅O₄
• MW: 255.230621099472
• CID: 139597
• PubChem ID: 135718449
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-9-[(1,3-dihydroxypropoxy)methyl]-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-9-[(1,3-dihydroxypropoxy)methyl]-1,9-dihydro-
• 2-amino-9-(1,3-dihydroxypropoxy)-8-methyl-3H-purin-6-one
• 2-amino-9-(1,3-dihydroxypropoxy)-8-methyl-3,9-dihydro-6H-purin-6-one
• 6H-Purine-6-one, 2-amino-9-((1,3-dihydroxypropoxy)methyl)-1,9-dihydro-
• 9-(1'-Hydroxy-2'-(hydroxymethyl)ethoxy)methylguanine
• 9-MG
• 2-amino-9-(1,3-dihydroxypropoxy)-8-methyl-1H-purin-6-one
• 1-[(6-Hydroxy-2-imino-8-methyl-2,3-dihydro-9H-purin-9-yl)oxy]propane-1,3-diol
• 145621-08-5
• 9-(1/'-hydroxy-2/'-(hydroxymethyl)ethoxy)methylguanine
• DTXSID80932658

• Inchi： 1S/C9H13N5O4/c1-4-11-6-7(12-9(10)13-8(6)17)14(4)18-5(16)2-3-15/h5,15-16H,2-3H2,1H3,(H3,10,12,13,17)
• InChI Key： SJMWNKHVSBDTDK-UHFFFAOYSA-N
• SMILES： O(C(CCO)O)N1C(C)=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 255.096754
• Monoisotopic Mass: 255.096754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• XLogP3: -1.2

Experimental Properties

• Density: 1.82
• Boiling Point: 615.4°Cat760mmHg
• Flash Point: 326°C
• Refractive Index: 1.763